Cas no 97677-83-3 (1,4-Butanediol, 2-(phenylmethyl)-)

1,4-Butanediol, 2-(phenylmethyl)- structure
97677-83-3 structure
Product Name:1,4-Butanediol, 2-(phenylmethyl)-
CAS No:97677-83-3
MF:C11H16O2
MW:180.243543624878
CID:750924
PubChem ID:13428547
Update Time:2025-04-19

1,4-Butanediol, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 2-(phenylmethyl)-
    • 2-benzylbutane-1,4-diol
    • 97677-83-3
    • SCHEMBL7906029
    • DTXSID60540533
    • MZSIQTVSNURLNU-UHFFFAOYSA-N
    • 2-Benzyl-1,4-butanediol
    • Inchi: 1S/C11H16O2/c12-7-6-11(9-13)8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2
    • InChI Key: MZSIQTVSNURLNU-UHFFFAOYSA-N
    • SMILES: OCC(CCO)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų
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